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Compound of Interest

Compound Name: ACT-389949

Cat. No.: B3046552 Get Quote

Absence of specific disposal protocols for the novel research compound ACT-389949
necessitates a cautious approach, adhering to established best practices for chemical waste

management. This guidance provides essential safety and logistical information to ensure the

safe disposal of ACT-389949 in a laboratory setting.

As a first-in-class, potent, and selective agonist of the formyl peptide receptor type 2

(FPR2)/Lipoxin A4 receptor (ALX), ACT-389949 is designated for research use only.[1][2][3]

Currently, a specific Safety Data Sheet (SDS) detailing explicit disposal procedures for ACT-
389949 is not publicly available. Therefore, it must be treated as a potentially hazardous

substance, and its disposal must comply with all applicable federal, state, and local

environmental control regulations.[4]

Key Compound Information
Characteristic Information Source

Compound Name ACT-389949 [1][2][3]

Primary Use Research Use Only [1]

Mechanism of Action
Potent and selective agonist of

FPR2/ALX
[2][3][5]

Reported Status
Not fully validated for medical

applications
[1]

Supplier Information MedChemExpress, APExBIO [1][3]
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General Chemical Waste Disposal Protocol
In the absence of specific manufacturer guidelines, the following general protocol for the

disposal of research compounds like ACT-389949 should be followed. This protocol is based

on standard laboratory safety practices and regulations concerning pharmaceutical and

chemical waste.

1. Waste Identification and Segregation:

Do not dispose of ACT-389949 down the drain or in regular trash.[6][7]

Segregate ACT-389949 waste from other waste streams. This includes separating it from

biohazardous waste, sharps, and non-hazardous waste.[8]

Any materials contaminated with ACT-389949, such as personal protective equipment

(gloves, lab coats), vials, and absorbent materials used for spills, should be considered

hazardous waste.

2. Waste Containment and Labeling:

Use a designated, leak-proof, and chemically resistant waste container.

Clearly label the waste container with "Hazardous Waste" and the chemical name "ACT-
389949."

Include the date of waste accumulation and any other information required by your

institution's Environmental Health and Safety (EHS) department.

3. Consultation and Collection:

Contact your institution's EHS department for guidance on the specific disposal requirements

for this type of research compound.

Arrange for a scheduled pickup of the hazardous waste by a certified waste management

vendor.

4. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling ACT-389949 and its waste.[4]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of ACT-389949.
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Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Use a Spill Kit: Use appropriate absorbent materials to contain and clean up the spill.

Decontaminate: Clean the spill area with a suitable decontaminating agent.

Dispose of Cleanup Materials as Hazardous Waste: All materials used for cleanup should be

placed in the designated hazardous waste container for ACT-389949.

By adhering to these general but crucial safety and disposal procedures, researchers can

handle ACT-389949 responsibly, ensuring the safety of laboratory personnel and minimizing

environmental impact. Always prioritize consulting with your institution's EHS department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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